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Compound of Interest

Compound Name:
4-Methylcyclohex-3-

enecarbaldehyde

Cat. No.: B3056962 Get Quote

An In-Depth Technical Guide to 4-Methylcyclohex-3-enecarbaldehyde

This technical guide provides a comprehensive overview of 4-methylcyclohex-3-
enecarbaldehyde, including its IUPAC nomenclature, synonyms, and key physicochemical

properties. It is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

IUPAC Name and Synonyms
The systematic IUPAC name for this compound is 4-methylcyclohex-3-ene-1-carbaldehyde[1]

[2][3]. It is a cyclic aldehyde and a derivative of cyclohexene. The molecule exists as a racemic

mixture, though specific stereoisomers such as (1R)-4-methylcyclohex-3-ene-1-carbaldehyde

are also recognized[4].

The compound is known by several synonyms in scientific literature and chemical databases.

These alternative names are often based on older nomenclature systems or are supplier-

specific identifiers.
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Caption: IUPAC name and common synonyms for 4-methylcyclohex-3-enecarbaldehyde.

A comprehensive list of synonyms includes:

4-Methyl-3-cyclohexene-1-carboxaldehyde[1][5]

3-Cyclohexene-1-carboxaldehyde, 4-methyl-[1][3][6]

4-methylcyclohex-3-enecarbaldehyde[3][6]

1-Cyclohexene-4-carboxaldehyde, 1-methyl-[3][7]

4-methyl-3-cyclohexenecarboxaldehyde[1][5]
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Physicochemical Properties
The following table summarizes the key quantitative data and computed properties for 4-
methylcyclohex-3-enecarbaldehyde.

Property Value Reference

Molecular Formula C₈H₁₂O [1][2]

Molecular Weight 124.18 g/mol [1]

CAS Number 7560-64-7 [1][3]

Boiling Point
176.1 °C at 760 mmHg

(estimated)
[5][6]

Flash Point 55.3 °C (estimated) [5][6]

Density 0.998 g/cm³ [5]

Vapor Pressure 1.11 mmHg at 25 °C [5]

XLogP3 1.1 [4][5]

Hydrogen Bond Donor Count 0 [5]

Hydrogen Bond Acceptor

Count
1 [5]

Rotatable Bond Count 1 [5]

Exact Mass 124.088815 u [4][5]

Experimental Protocols
While a specific protocol for the synthesis of 4-methylcyclohex-3-enecarbaldehyde is not

readily available in the provided context, a well-documented synthesis for a closely related

compound, 4-methylcyclohexene, involves the acid-catalyzed dehydration of 4-

methylcyclohexanol[8][9]. This procedure illustrates a common synthetic route for introducing

unsaturation into a cyclohexyl ring system.

Synthesis of 4-Methylcyclohexene from 4-Methylcyclohexanol
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This protocol details the dehydration of an alcohol to form an alkene, which is a foundational

reaction in organic synthesis.

Materials:

4-methylcyclohexanol (1.5 mL)

85% Phosphoric acid (H₃PO₄) (0.40 mL)

Concentrated Sulfuric acid (H₂SO₄) (6 drops)

Anhydrous sodium sulfate (Na₂SO₄)

5-mL conical vial with spin vane

Hickman distillation head

Water-cooled condenser

Heating mantle or sand bath

Procedure:

Reaction Setup: In a tared 5-mL conical vial containing a spin vane, combine 1.5 mL of 4-

methylcyclohexanol, 0.40 mL of 85% phosphoric acid, and six drops of concentrated sulfuric

acid[8].

Distillation: Attach a Hickman distillation head and a water-cooled condenser to the vial. Heat

the mixture to 160-180 °C while stirring[8][9]. The product, 4-methylcyclohexene, will co-distill

with water.

Collection: Periodically collect the distillate from the well of the Hickman head into a clean

collection vial[8][9]. Continue distillation until no more product is formed.

Workup: Allow the collected distillate to separate into two layers. Remove the lower aqueous

layer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.westfield.ma.edu/PersonalPages/cmasi/organic_lab/labs/4-methylcyclohexene.pdf
https://www.westfield.ma.edu/PersonalPages/cmasi/organic_lab/labs/4-methylcyclohexene.pdf
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3Dh91ePCgQrHQ&q=EgSGx90hGKPlx8gGIjByRfPaGdhMDbG5tJF88BMrQL9S2WLTrKFv-B5SgFYJPy1DpYjS7sZzMHw_Mmb8O4oyAnJSWgFD
https://www.westfield.ma.edu/PersonalPages/cmasi/organic_lab/labs/4-methylcyclohexene.pdf
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3Dh91ePCgQrHQ&q=EgSGx90hGKPlx8gGIjByRfPaGdhMDbG5tJF88BMrQL9S2WLTrKFv-B5SgFYJPy1DpYjS7sZzMHw_Mmb8O4oyAnJSWgFD
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drying: Transfer the organic layer (the product) to a clean, dry test tube and add a small

amount of anhydrous sodium sulfate to remove any residual water. Allow it to stand for 15

minutes[8].

Isolation: Carefully transfer the dry product to a pre-weighed, clean vial to determine the final

mass and calculate the yield.

Experimental Workflow for Synthesis of 4-Methylcyclohexene
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3. Collect Distillate
(4-methylcyclohexene + H₂O)

Distillation

4. Separate Aqueous Layer
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Caption: Workflow for the synthesis of 4-methylcyclohexene via acid-catalyzed dehydration.

Biological and Industrial Relevance
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4-Methylcyclohex-3-enecarbaldehyde and related compounds are of interest in the study of

natural products and synthetic chemistry[4][10]. While specific biological signaling pathways

involving this exact molecule are not detailed in the provided search results, its structural motifs

are found in various monocyclic monoterpenoids, a class of organic compounds with diverse

biological activities[11]. Its potential applications could be in the fragrance and flavor industry,

although some sources indicate it is not currently used for such purposes[7]. Further research

is needed to fully elucidate its biological role and potential applications in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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